Cas no 1196151-64-0 (3-Bromo-6,7-dihydro-5H-cyclopenta[B]pyridin-5-amine)

• Product Name: 3-Bromo-6,7-dihydro-5H-cyclopenta[B]pyridin-5-amine
• CAS No: 1196151-64-0
• MF: C₈H₉BrN₂
• MW: 213.074460744858
• CID: 5291254
• Update Time: 2026-03-10

3-Bromo-6,7-dihydro-5H-cyclopenta[B]pyridin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-6,7-DIHYDRO-5H-CYCLOPENTA[B]PYRIDIN-5-AMINE
• AB70101
• 3-BROMO-5H,6H,7H-CYCLOPENTA[B]PYRIDIN-5-AMINE
• 5H-Cyclopenta[b]pyridin-5-amine, 3-bromo-6,7-dihydro-
• 3-Bromo-6,7-dihydro-5H-cyclopenta[B]pyridin-5-amine

• Inchi： 1S/C8H9BrN2/c9-5-3-6-7(10)1-2-8(6)11-4-5/h3-4,7H,1-2,10H2
• InChI Key： VKWBSDOYJZZVEZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C(CC2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-Bromo-6,7-dihydro-5H-cyclopenta[B]pyridin-5-amine

3-Bromo-6,7-dihydro-5H-cyclopenta[B]pyridin-5-amine: A Comprehensive Overview

3-Bromo-6,7-dihydro-5H-cyclopenta[B]pyridin-5-amine, also known by its CAS number 1196151-64-0, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic amines, specifically featuring a cyclopenta[b]pyridine framework with a bromine substituent at the 3-position. The structure of this molecule is notable for its unique combination of aromatic and non-aromatic rings, which contributes to its diverse chemical properties and potential applications.

The synthesis of 3-Bromo-6,7-dihydro-5H-cyclopenta[B]pyridin-5-amine has been extensively studied, with researchers exploring various synthetic pathways to optimize yield and purity. Recent advancements in catalytic methods have enabled more efficient routes for constructing the cyclopenta[b]pyridine core. For instance, the use of transition metal catalysts, such as palladium complexes, has facilitated coupling reactions that are pivotal in assembling this complex structure. These developments not only enhance the scalability of production but also pave the way for further structural modifications to explore its chemical space.

One of the most intriguing aspects of this compound is its pharmacological profile. Preclinical studies have demonstrated that 3-Bromo-6,7-dihydro-5H-cyclopenta[B]pyridin-5-amine exhibits potent activity against several disease targets, including cancer and neurodegenerative disorders. Its ability to modulate key cellular pathways makes it a promising candidate for drug development. For example, recent research has highlighted its potential as a kinase inhibitor, where it shows selective inhibition against certain oncogenic kinases. This property underscores its potential utility in targeted cancer therapies.

In addition to its therapeutic applications, this compound has also been explored for its role in chemical biology. Researchers have utilized it as a tool to study protein-protein interactions and signaling cascades. By incorporating bromine at the 3-position, the molecule gains unique electronic properties that enhance its binding affinity to specific biomolecular targets. This feature has made it invaluable in both academic research and industrial drug discovery pipelines.

The structural versatility of 3-Bromo-6,7-dihydro-5H-cyclopenta[B]pyridin-5-amine has also led to investigations into its use as a building block for more complex molecules. By leveraging its core structure, chemists can introduce additional functional groups to tailor its properties for specific applications. For instance, recent studies have focused on appending fluorinated substituents to improve metabolic stability and bioavailability—a critical factor in drug design.

From an environmental standpoint, understanding the fate and toxicity of CAS No 1196151-64-0 is essential for ensuring safe handling and disposal practices. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to assess its long-term environmental impact. Regulatory agencies have also expressed interest in establishing guidelines for its safe use in industrial settings.

In conclusion, 3-Bromo-6,7-dihydro-5H-cyclopenta[B]pyridin-5-amie stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with advancements in synthetic methodology and pharmacological research, positions it as a key player in both academic and industrial arenas. As ongoing studies continue to unravel its potential applications and optimize its properties, this compound is poised to make significant contributions to the fields of medicine and beyond.